Cas no 1806351-37-0 (Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate)

• Product Name: Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate
• CAS No: 1806351-37-0
• MF: C₁₃H₁₄BrClO₃
• MW: 333.605462551117
• CID: 4975405
• Update Time: 2025-10-31

Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate

• Inchi： 1S/C13H14BrClO3/c1-3-18-12(16)7-9-4-5-10(11(14)6-9)13(17)8(2)15/h4-6,8H,3,7H2,1-2H3
• InChI Key： YIPWROLAPZNXOV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C(C)Cl)=O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• XLogP3: 3.5
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate

Comprehensive Overview of Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate (CAS No. 1806351-37-0)

Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate (CAS No. 1806351-37-0) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromo and chloropropanoyl functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science. The growing demand for high-purity intermediates and custom synthesis services has further highlighted its significance.

One of the key reasons for the popularity of Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate is its role in cross-coupling reactions, a hot topic in modern organic synthesis. With the rise of green chemistry and sustainable synthesis, scientists are exploring eco-friendly methods to utilize such intermediates. Questions like "How to optimize the yield of Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate?" or "What are the latest applications of brominated phenylacetates?" are frequently searched in academic and industrial forums, reflecting its relevance.

The compound’s CAS No. 1806351-37-0 is often associated with patented processes and proprietary formulations, making it a subject of intellectual property discussions. Recent advancements in AI-driven molecular design have also sparked interest in predicting its reactivity and compatibility with other reagents. This aligns with the broader trend of computational chemistry and machine learning in chemical research, which are dominating search engine queries.

From a practical standpoint, Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate is often discussed in the context of scale-up challenges and process optimization. Manufacturers and researchers are keen on addressing issues like cost-effective synthesis routes and purification techniques. These topics are critical for industries aiming to reduce production costs while maintaining high-quality standards. Additionally, the compound’s stability under various conditions is a recurring theme in storage and handling guidelines.

In summary, Ethyl 3-bromo-4-(2-chloropropanoyl)phenylacetate (CAS No. 1806351-37-0) represents a versatile and highly sought-after intermediate in modern chemistry. Its applications span across pharmaceuticals, agrochemicals, and advanced materials, making it a focal point for innovation. As the scientific community continues to explore its potential, this compound is likely to remain a trending subject in both academic and industrial circles.